Cas no 2228291-09-4 (2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2228291-09-4
• MF: C₁₀H₆F₅NO₂
• MW: 267.152160167694
• CID: 6029554
• PubChem ID: 165691077
• Update Time: 2025-10-28

2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• 2228291-09-4
• 2,2-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclopropane-1-carboxylic acid
• EN300-1957504

• Inchi： 1S/C10H6F5NO2/c11-9(12)4-8(9,7(17)18)5-1-2-6(16-3-5)10(13,14)15/h1-3H,4H2,(H,17,18)
• InChI Key： SJDTWJVOLAVWDI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=NC(C(F)(F)F)=CC=1)F

Computed Properties

• Exact Mass: 267.03186924g/mol
• Monoisotopic Mass: 267.03186924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid

2,2-Difluoro-1-(6-(Trifluoromethyl)Pyridin-3-Yl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 2,2-difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228291-09-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring, fluorine substituents, and a pyridine moiety. The presence of these functional groups makes it a promising candidate for research in drug discovery, agrochemicals, and advanced materials science.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug stability, bioavailability, and selectivity. The cyclopropane ring in this molecule is particularly interesting as it introduces strain and reactivity that can be exploited in synthetic chemistry. Additionally, the trifluoromethyl group attached to the pyridine ring contributes to electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclopropanation techniques. The introduction of fluorine atoms and the trifluoromethyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and reagents to optimize these steps, making the synthesis more efficient and scalable.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, its ability to inhibit certain kinases or modulate G-protein coupled receptors (GPCRs) has been reported in recent studies. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents. Furthermore, its stability under physiological conditions makes it a viable candidate for further preclinical testing.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental data, enabling researchers to refine the molecule's design for improved efficacy and reduced toxicity.

In conclusion, 2,2-difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)cyclopropane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable asset in both academic research and industrial development.